Cas no 1500535-40-9 (3-(4-methylpyridin-3-yl)butan-1-amine)

• Product Name: 3-(4-methylpyridin-3-yl)butan-1-amine
• CAS No: 1500535-40-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6323217
• PubChem ID: 81014433
• Update Time: 2025-05-20

3-(4-methylpyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-3-yl)butan-1-amine
• EN300-1857695
• 1500535-40-9
• AKOS019583547

• Inchi： 1S/C10H16N2/c1-8(3-5-11)10-7-12-6-4-9(10)2/h4,6-8H,3,5,11H2,1-2H3
• InChI Key： MRHNYWMWDSXLOE-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-methylpyridin-3-yl)butan-1-amine

3-(4-Methylpyridin-3-yl)butan-1-amine: A Comprehensive Overview

3-(4-Methylpyridin-3-yl)butan-1-amine, also known by its CAS number CAS No. 1500535-40-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery and as an intermediate in chemical synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 3-(4-Methylpyridin-3-yl)butan-1-amine.

The molecular formula of 3-(4-Methylpyridin-3-yl)butan-1-amine is C₁₀H₁₆N₂, with a molecular weight of approximately 176.24 g/mol. Its structure consists of a butanamine backbone linked to a 4-methylpyridine ring. This arrangement imparts the compound with both aliphatic and aromatic characteristics, making it suitable for a wide range of chemical reactions. The compound exists as a solid at room temperature and is sparingly soluble in water, though it exhibits better solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the importance of 3-(4-Methylpyridin-3-yl)butan-1-amines in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, the compound has been utilized in the synthesis of inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1500535-40-9 typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach is the Buchwald-Hartwig amination reaction, which allows for the formation of the C-N bond between the pyridine ring and the butanamine moiety under palladium catalysis. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

In terms of applications, 3-(4-Methylpyridin-3-yL)butanamie has found utility in the development of agrochemicals, where it serves as an intermediate for herbicides and insecticides. Its ability to modulate enzyme activity makes it a valuable tool in designing compounds with specific biological activities. Additionally, the compound has been explored in materials science for its potential role in creating novel polymers and coatings with tailored properties.

The latest research on CAS No. 1500535–40–9 has focused on its use in asymmetric synthesis and enantioselective catalysis. Scientists have developed chiral catalysts that enable the selective formation of enantiopure derivatives of this compound, which are crucial for drug development due to their potential to exhibit superior pharmacokinetic profiles.

In conclusion, 3-(4-Methylpyridin–3–yL)butanamie, identified by its CAS number CAS No. 1500535–40–9, is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and reactivity make it an invaluable asset in modern chemistry research. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.